Cas no 182127-76-0 (2-acetyl-3a,4-dimethyl-4,6,7,7a-tetrahydro-1H-inden-5-one)

182127-76-0 structure
Product name:2-acetyl-3a,4-dimethyl-4,6,7,7a-tetrahydro-1H-inden-5-one
2-acetyl-3a,4-dimethyl-4,6,7,7a-tetrahydro-1H-inden-5-one Chemical and Physical Properties
Names and Identifiers
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- (3aR,4R,7aR)-2-acetyl-3a,4-dimethyl-4,6,7,7a-tetrahydro-1H-inden-5-one
- Eremopetasinorone A
- DTXSID801145916
- CHEBI:168727
- (3aR,4R,7aR)-2-Acetyl-1,3a,4,6,7,7a-hexahydro-3a,4-dimethyl-5H-inden-5-one
- 182127-76-0
- 2-acetyl-3a,4-dimethyl-4,6,7,7a-tetrahydro-1H-inden-5-one
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- Inchi: 1S/C13H18O2/c1-8-12(15)5-4-11-6-10(9(2)14)7-13(8,11)3/h7-8,11H,4-6H2,1-3H3/t8-,11+,13+/m0/s1
- InChI Key: JJZRURWGJILXRH-RLCGTCKNSA-N
- SMILES: O=C1CC[C@@H]2CC(C(C)=O)=C[C@]2(C)[C@H]1C
Computed Properties
- Exact Mass: 206.130679813g/mol
- Monoisotopic Mass: 206.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.1Ų
- XLogP3: 1.8
2-acetyl-3a,4-dimethyl-4,6,7,7a-tetrahydro-1H-inden-5-one Related Literature
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Jinlong Zhang,Lu Zhu,Kang Shen,Huameng Yang,Xiao-Chun Hang,Gaoxi Jiang Chem. Sci., 2019,10, 1070-1074
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Taeil Shin,Minjun Kim,Younjae Jung,Sung June Cho,Hyunwoo Kim,Hyunjoon Song Chem. Commun., 2020,56, 14404-14407
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Lu Mao,Hardy Sze On Chan RSC Adv., 2012,2, 10610-10617
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Oliver Kreye,Michael A. R. Meier RSC Adv., 2015,5, 53155-53160
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